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Compound of Interest

Compound Name: N-t-Boc-valacyclovir-d4

Cat. No.: B15554883

Get Quote

An In-depth Technical Guide to N-t-Boc-valacyclovir-d4

This technical guide provides comprehensive information on N-t-Boc-valacyclovir-d4, a

deuterated and protected derivative of the antiviral drug valacyclovir. Designed for researchers,

scientists, and drug development professionals, this document details the compound's

properties, analytical methodologies, and relevant biochemical pathways. N-t-Boc-
valacyclovir-d4 serves as a critical internal standard for the quantitative analysis of

valacyclovir in various biological matrices.

Compound Identification
N-t-Boc-valacyclovir-d4 is chemically known as N-tert-Butoxycarbonyl-L-valine-2-[(2-amino-

1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl Ester-d4.[1][2] The incorporation of four

deuterium atoms provides a distinct mass shift, making it an ideal internal standard for mass

spectrometry-based assays.
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Parameter Value

CAS Number 1346617-11-5[1][3][4][5][6]

Molecular Formula C₁₈H₂₄D₄N₆O₆[1][6]

Molecular Weight 428.48 g/mol [1]

Synonyms
N-t-Boc-valacyclovir-d4, N-T-Boc-Valacyclovir

D4[1]

Product Format Neat Solid

Quantitative Data Summary
The following tables summarize typical quantitative data for N-t-Boc-valacyclovir-d4, often

found in a Certificate of Analysis.

Table 1: Identity and Purity[1]

Test Method Specification

Purity (by HPLC)
High-Performance Liquid

Chromatography
≥ 98%

Purity (by NMR) Nuclear Magnetic Resonance Conforms to Structure

Identity (by MS) Mass Spectrometry Conforms to Structure

Isotopic Purity Mass Spectrometry ≥ 99% Deuterium Incorporation

Table 2: Physicochemical Properties[1][4]

Test Method Result

Appearance Visual Inspection White to Off-White Solid

Solubility Visual Inspection Soluble in DMSO, Methanol

Mechanism of Action: The Valacyclovir Pathway
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N-t-Boc-valacyclovir-d4 is a protected precursor to valacyclovir. Valacyclovir itself is a prodrug

of acyclovir, which exerts its antiviral effect by inhibiting viral DNA replication.[7][8][9] The

process begins with the in-vivo conversion of valacyclovir to acyclovir and the amino acid L-

valine by esterases during first-pass metabolism.[7][8] Acyclovir is then selectively

phosphorylated by a viral thymidine kinase, an enzyme present only in virus-infected cells.[8]

Cellular kinases subsequently convert the resulting monophosphate into the active

triphosphate form, aciclo-GTP.[7][8] Aciclo-GTP competitively inhibits viral DNA polymerase

and is incorporated into the growing viral DNA strand, leading to chain termination and halting

viral replication.[7][8]
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Caption: Mechanism of action for valacyclovir.

Experimental Protocols
Detailed methodologies for the analysis of N-t-Boc-valacyclovir-d4 are provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity[1]
This method determines the chemical purity of the compound by separating it from potential

impurities.

Instrumentation: Standard HPLC system with a UV detector.
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Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and

an organic solvent (e.g., acetonitrile).

Flow Rate: 1.0 mL/min.

Detection: UV detection at 254 nm.

Sample Preparation: A stock solution is prepared in a suitable diluent.

Analysis: The sample is injected, and purity is calculated based on the relative peak area of

the main component.

Nuclear Magnetic Resonance (NMR) for Structural
Confirmation[1]
NMR spectroscopy is used to verify the chemical structure of the compound.

Instrumentation: High-field NMR spectrometer (e.g., 400 MHz).

Solvent: Deuterated solvent such as DMSO-d₆ or Methanol-d₄.

Analysis: ¹H and ¹³C NMR spectra are acquired. The chemical shifts, splitting patterns, and

integrations are compared against the expected structure. For the non-deuterated analog, N-

t-Boc-valacyclovir, characteristic ¹H NMR peaks in DMSO-d6 include signals for the Boc

group at ~1.35 ppm (singlet, 9H) and the guanine protons.[10][11]

Mass Spectrometry (MS) for Identity and Isotopic
Purity[1]
MS confirms the molecular weight and the degree of deuterium incorporation.

Instrumentation: High-resolution mass spectrometer (e.g., TOF or Orbitrap) with an

electrospray ionization (ESI) source.

Ionization Mode: Positive ion mode.
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Identity Confirmation: The observed mass-to-charge ratio (m/z) of the protonated molecule

[M+H]⁺ is matched to the calculated theoretical mass.

Isotopic Purity: The relative intensities of the molecular ion peaks for the deuterated (d4) and

non-deuterated (d0) forms are measured to calculate the percentage of deuterium

incorporation.

LC-MS/MS Transition: For quantitative analysis of the non-deuterated valacyclovir, a

common precursor-product ion transition is m/z 325.2 → 152.1. For the N-t-Boc-
valacyclovir-d4 internal standard, a corresponding transition would be expected around m/z

329.2 → 152.1 after in-source loss of the Boc group and cleavage.[1]

Synthetic and Analytical Workflows
The synthesis of valacyclovir often involves a protected intermediate like N-t-Boc-valacyclovir.

[10][12] This ensures selective reaction at the desired functional group.
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Valacyclovir Synthesis via Boc-Protected Intermediate
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Caption: General synthesis workflow for valacyclovir.

The quality control and certification of a chemical standard like N-t-Boc-valacyclovir-d4
involves a rigorous analytical workflow to ensure its identity, purity, and stability.
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Certificate of Analysis (CoA) Generation Workflow
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Caption: Workflow for generating a Certificate of Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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